Methyl 4-(1-hydroxyethyl)-3-methoxybenzoate

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: methyl 4-(1-hydroxyethyl)-3-methoxybenzoate
• InChI: InChI=1S/C11H14O4/c1-7(12)9-5-4-8(11(13)15-3)6-10(9)14-2/h4-7,12H,1-3H3
• InChI Key: GRESAYNNVHFDMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)C(=O)OC)OC)O

Description

Methyl 4-(1-hydroxyethyl)-3-methoxybenzoate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl 4-formyl-3-methoxybenzoate (3.30 g) and THF (30 mL) was added dropwise methyl magnesium bromide (3 M diethyl ether solution, 3.60 mL) under ice-cooling. After dropwise addition, the mixture was stirred for 1 hour under ice-cooling. A saturated aqueous ammonium chloride solution was added thereto to stop the reaction, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine, and then dried over an aqueous anhydrous sodium sulfate solution. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate) to obtain methyl 4-(1-hydroxyethyl)-3-methoxybenzoate (1.92 g).